Cas no 86552-03-6 (Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate)

• Product Name: Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate
• CAS No: 86552-03-6
• MF: C₂₄H₂₂O₄
• MW: 374.429087162018
• CID: 991744
• PubChem ID: 302442
• Update Time: 2025-04-20

Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate
• DTXSID40307085
• Dimethyl 2~3~,2~6~-dimethyl[1~1~,2~1~:2~2~,3~1~-terphenyl]-2~4~,2~5~-dicarboxylate
• 86552-03-6
• NSC186957
• NSC-186957
• Dimethyl 3,6-dimethyl-4,5-diphenylbenzene-1,2-dicarboxylate

• Inchi： 1S/C24H22O4/c1-15-19(17-11-7-5-8-12-17)20(18-13-9-6-10-14-18)16(2)22(24(26)28-4)21(15)23(25)27-3/h5-14H,1-4H3
• InChI Key： QYFOMSSCSULOTH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)C(C)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C)=O

Computed Properties

• Exact Mass: 374.152
• Monoisotopic Mass: 374.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 446.6°C at 760 mmHg
• Flash Point: 215°C
• Refractive Index: 1.575